MC-Val-Cit-PAB-Ispinesib

KSP inhibition ADC payload comparison mitotic arrest

Overcome tubulin-inhibitor resistance (MMAE/DM1) in ADC development with a mechanistically orthogonal payload. This conjugate combines a clinical-stage Val-Cit linker with Ispinesib, a potent KSP inhibitor (Ki app 1.7 nM). - **Mechanism:** Mitotic arrest via Eg5 inhibition; effective in β-tubulin mutant cell lines. - **Linker:** Cathepsin B-cleavable MC-Val-Cit-PAB enables bystander effect. - **Property:** Moderate hydrophobicity (LogP 6.5) permits DAR 6-8 without aggregation. - **Application:** Resistance-overcoming ADCs & immuno-oncology combinations (2.7x improved CR rate with anti-PD-1).

Molecular Formula C59H71ClN10O10
Molecular Weight 1115.7 g/mol
Cat. No. B15604827
⚠ Attention: For research use only. Not for human or veterinary use.

Technical Parameters


Basic Identity
Product NameMC-Val-Cit-PAB-Ispinesib
Molecular FormulaC59H71ClN10O10
Molecular Weight1115.7 g/mol
Structural Identifiers
InChIInChI=1S/C59H71ClN10O10/c1-37(2)51(67-48(71)17-10-7-11-32-68-49(72)28-29-50(68)73)55(75)66-46(16-12-30-62-58(61)78)54(74)64-44-25-20-41(21-26-44)36-80-59(79)63-31-13-33-69(56(76)42-22-18-39(5)19-23-42)52(38(3)4)53-65-47-34-43(60)24-27-45(47)57(77)70(53)35-40-14-8-6-9-15-40/h6,8-9,14-15,18-29,34,37-38,46,51-52H,7,10-13,16-17,30-33,35-36H2,1-5H3,(H,63,79)(H,64,74)(H,66,75)(H,67,71)(H3,61,62,78)/t46-,51-,52+/m0/s1
InChIKeyHIVIYIANVWSPBA-FUJQAITOSA-N
Commercial & Availability
Standard Pack Sizes1 mg / 5 mg / 10 mg / 25 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

MC-Val-Cit-PAB-Ispinesib: ADC Drug-Linker Conjugate


MC-Val-Cit-PAB-Ispinesib (Compound 509) is a drug-linker conjugate for antibody-drug conjugates (ADCs) that incorporates the kinesin spindle protein (KSP/Eg5) inhibitor ispinesib as its cytotoxic payload, attached via the cathepsin B-cleavable maleimidocaproyl-valine-citrulline-p-aminobenzyloxycarbonyl (MC-Val-Cit-PAB) linker system [1]. Ispinesib itself is a potent, selective, reversible allosteric inhibitor of KSP (Ki app = 1.7 nM in cell-free assay) that arrests mitosis by preventing bipolar spindle formation . This conjugate is designed to enable targeted intracellular release of a KSP inhibitor, a payload class mechanistically distinct from the microtubule-targeting (e.g., MMAE) and DNA-damaging (e.g., calicheamicin) payloads that dominate the clinical ADC landscape [2].

Payload Mechanism KSP kinesin inhibitor, distinct from tubulin-targeting payloads
Linker System Cathepsin B-cleavable Val-Cit-PAB for intracellular release
Research Use ADC construction with mitotic arrest payload for targeted delivery studies

Why MC-Val-Cit-PAB-Ispinesib Cannot Be Substituted


ADC linker-payload conjugates are not functionally interchangeable due to three interdependent variables: linker chemistry (determining systemic stability and intracellular release kinetics), payload mechanism of action (defining the cell-death pathway and resistance profile), and the physiochemical properties of the intact conjugate (affecting aggregation propensity and DAR consistency). MC-Val-Cit-PAB-Ispinesib combines a clinically validated valine-citrulline cathepsin B-cleavable linker with a KSP inhibitor payload [1]. Substituting the payload to MMAE (a tubulin inhibitor) would shift the mechanism from mitotic kinesin inhibition to microtubule disruption, altering both the apoptosis induction pathway and the susceptibility profile of tumor cells with acquired tubulin-inhibitor resistance [2]. Conversely, retaining ispinesib but switching to a non-cleavable linker (e.g., SMCC) would eliminate the bystander effect and alter the active metabolite species, potentially compromising efficacy in tumors with heterogeneous antigen expression [3]. The quantitative evidence below details these differentiation vectors.

Payload mechanism shift
Replacing ispinesib with MMAE or maytansinoids changes mitotic arrest pathway to microtubule disruption, altering resistance profile and cell-death dynamics.
Linker cleavage mode mismatch
Switching to a non-cleavable linker (e.g., SMCC) removes bystander-killing capability and releases a charged metabolite instead of free payload, which may affect activity in heterogeneous antigen models.
Conjugate physicochemical profile
Payload hydrophobicity and aggregation propensity influence achievable DAR and plasma clearance; analog linkers with different LogP or PEG spacers may shift conjugation behavior and in vivo exposure.

MC-Val-Cit-PAB-Ispinesib: Differentiation Evidence vs. Analogs


KSP vs. Tubulin Inhibition Mechanism

The KSP inhibitor ispinesib payload in MC-Val-Cit-PAB-Ispinesib arrests mitosis via a mechanism distinct from tubulin-targeting agents like MMAE. In cell-free biochemical assays, ispinesib inhibits KSP with a Ki app of 1.7 nM, exhibiting >10,000-fold selectivity over other kinesins (CENP-E, RabK6, MCAK, MKLP1, KHC, Kif1A) . In contrast, MMAE, the payload in the clinically predominant VcMMAE conjugate, inhibits tubulin polymerization with an IC50 of approximately 2.5 nM against purified tubulin but lacks comparable selectivity profiling against related motor proteins . This mechanistic divergence means that tumor cells with acquired tubulin-inhibitor resistance (e.g., β-tubulin mutations) may retain sensitivity to KSP-inhibitor ADCs, as demonstrated by Lerchen et al. who showed KSPi-ADCs achieving IC50 values of 0.1-1 nM in HER2+ cell lines resistant to T-DM1 [1].

KSP vs. Tubulin Inhibition
Reported
Ispinesib Ki app 1.7 nM for KSP, >10,000-fold kinesin selectivity; MMAE tubulin IC50 ~2.5 nM, distinct target class.
Supports orthogonal mitotic arrest pathway for tubulin-inhibitor resistance research.
Cross-study comparison; cell-free enzymatic vs. polymerization assays.
KSP inhibition ADC payload comparison mitotic arrest

Cathepsin B Cleavage: Cleavable vs. Non-Cleavable Linker

The MC-Val-Cit-PAB linker in this conjugate is specifically cleaved by cathepsin B, a cysteine protease overexpressed in lysosomes of many tumor types. In ADCs constructed with KSP inhibitor payloads using this Val-Cit-PAB linker, Lerchen et al. demonstrated efficient intracellular payload release with active metabolite formation detectable within 4-6 hours post-internalization in HER2+ SK-BR-3 cells [1]. By comparison, non-cleavable linker conjugates (e.g., SMCC-DM1 in T-DM1) require complete antibody degradation in lysosomes to release lysine-linked active metabolites, resulting in slower intracellular payload accumulation and a different active metabolite structure that may affect efflux pump susceptibility [2]. The MC-Val-Cit-PAB system generates the free ispinesib active metabolite upon cleavage, which has a measured intracellular half-life suitable for sustained KSP inhibition through the mitotic window [1].

Cathepsin B Cleavage
Reported
Val-Cit-PAB releases free ispinesib within 4-6 h; non-cleavable SMCC releases charged lysine adduct, no bystander effect.
Cleavable linker enables bystander-killing study in heterogeneous antigen models.
Based on SK-BR-3 HER2+ cell internalization data.
linker cleavage cathepsin B ADC stability

Solubility and DAR Control vs. Hydrophobic Payloads

The physiochemical properties of the intact drug-linker construct significantly impact ADC manufacturability. MC-Val-Cit-PAB-Ispinesib has a molecular weight of 1115.71 Da with a calculated LogP of 6.5 (ClogP) . This represents intermediate hydrophobicity compared to MC-Val-Cit-PAB-MMAE (MW 1316.6, ClogP ~4.2) . In the patent literature, KSP-inhibitor conjugates of the ispinesib class have been reported to achieve drug-to-antibody ratios (DAR) of 4-8 without precipitation at concentrations up to 10 mg/mL, facilitated by the quinazolinone core structure which provides reduced aggregation propensity compared to highly hydrophobic auristatin payloads [1]. Elevated hydrophobicity in ADC payloads is directly correlated with increased plasma clearance and reduced in vivo efficacy due to aggregation-mediated uptake by the reticuloendothelial system.

Solubility & DAR Control
Reported
MW 1115.71, ClogP 6.5; DAR 4-8 without precipitation at ≤10 mg/mL. MC-Val-Cit-PAB-MMAE MW 1316.6, ClogP ~4.2, aggregation at DAR >4.
Moderate hydrophobicity may support higher DAR conjugation research with reduced aggregation risk.
Conjugation to IgG1 interchain cysteines.
ADC conjugation DAR solubility

Tumor Cell Potency: Ispinesib vs. MMAE

The free payload ispinesib demonstrates broad antiproliferative activity across multiple tumor cell lines: IC50 values range from 1.2 nM (Colo205) to 9.5 nM (MX-1) across a panel of six cancer cell lines . In a larger panel of 53 breast cancer cell lines, ispinesib exhibited growth inhibition at concentrations of 7.4-600 nM . For comparison, MMAE free drug typically exhibits sub-nanomolar IC50 values (0.1-0.5 nM) against the same broad cell line panels [1]. While MMAE is more potent on a per-molecule basis, the clinical relevance of this difference is unclear, as ADC potency is modulated by antigen expression, internalization rate, and linker cleavage efficiency. Notably, ispinesib's KSP inhibition mechanism results in mitotic arrest with a distinct temporal profile: cells arrest in mitosis with monopolar spindles for 16-24 hours before undergoing apoptosis, compared to the more rapid microtubule disruption and apoptosis (4-8 hours) induced by MMAE [2].

Tumor Cell Potency
Reported
Ispinesib IC50 1.2-9.5 nM (6 lines), median 4.1 nM; MMAE 0.1-0.5 nM. Ispinesib mitotic arrest duration 16-24 h vs. 4-8 h for MMAE.
Potency and mitotic arrest duration context for payload selection; longer arrest may affect combination study design.
72 h exposure; PPTP panel for ispinesib.
antiproliferative activity cancer cell panel IC50

Linker Stability: Ispinesib vs. SB-743921 Conjugate

The maleimide linkage to antibody cysteines in MC-Val-Cit-PAB conjugates is subject to retro-Michael deconjugation in plasma, leading to premature payload loss. The extent of deconjugation is influenced by the payload structure. In the patent literature, KSP inhibitor ADCs employing the ispinesib scaffold demonstrated <5% payload loss over 7 days in mouse plasma at 37°C, which is comparable to or better than the stability reported for MC-Val-Cit-PAB-MMAE conjugates (typically 5-10% loss over 7 days) [1]. By comparison, the SB-743921-based drug-linker conjugate (Mal-PEG8-Val-Ala-PAB-SB-743921) utilizes a Val-Ala linker sequence with a PEG8 spacer, which may exhibit different cathepsin B cleavage kinetics and plasma stability profiles relative to the Val-Cit-PAB system . The Val-Cit sequence is generally preferred for its higher specificity toward cathepsin B over other cysteine proteases, reducing off-target linker cleavage in circulation [2].

Linker Stability
Class-level
Val-Cit linker shows higher cathepsin B selectivity over neutrophil elastase compared to Val-Ala; reduced off-target cleavage in plasma stability assay.
Linker stability profile supports systemic payload release control studies.
Recombinant protease and mouse plasma assays; class-level inference for KSPi conjugates.
linker stability plasma stability ADC deconjugation

Immunogenic Cell Death: KSPi-ADC vs. MMAE-ADC

KSP-inhibitor ADCs have been shown to induce immunogenic cell death (ICD), characterized by calreticulin exposure, ATP secretion, and HMGB1 release, which are hallmarks of dendritic cell activation and subsequent T-cell priming [1]. Sommer et al. demonstrated that KSPi-ADC treatment of tumor cells led to increased surface calreticulin in >60% of treated cells within 24 hours, compared to <20% for MMAE-based ADCs at equitoxic concentrations [1]. This immunostimulatory property is payload-dependent and is independent of the antibody target; it arises from the unique mitotic arrest pattern induced by KSP inhibition, which triggers an endoplasmic reticulum stress response distinct from that induced by microtubule disruption [2]. In syngeneic mouse models, KSPi-ADCs synergized with anti-PD-1 checkpoint inhibitors, achieving complete tumor regression in 80% of animals compared to 30% for anti-PD-1 alone [1].

Immunogenic Cell Death
Head-to-head
KSPi-ADC: >60% calreticulin+ cells at 24 h, 80% CR with anti-PD-1. MMAE-ADC:
Supports ICD-mediated combination research; KSPi-ADC may enhance immuno-oncology model response.
Syngeneic CT26/MC38 models; equitoxic ADC concentrations.
immunogenic cell death ADC immunomodulation tumor microenvironment

MC-Val-Cit-PAB-Ispinesib: R&D Applications


ADC for Tubulin-Inhibitor-Resistant Tumors

MC-Val-Cit-PAB-Ispinesib is suited for constructing ADCs against cancer indications with documented or anticipated resistance to tubulin-inhibitor payloads (MMAE/DM1/DM4). As established by the mechanistic differentiation from MMAE (Evidence Item 1), the KSP inhibitor payload operates through an orthogonal mitotic arrest pathway, making it effective in cell lines that have acquired β-tubulin mutations or overexpression of drug efflux pumps that reduce sensitivity to auristatins and maytansinoids [1]. Researchers developing next-generation ADCs for heavily pretreated patient populations should prioritize this conjugate when addressing tubulin-inhibitor resistance mechanisms.

ADC-Immunotherapy Combination Programs

For research programs investigating ADC + checkpoint inhibitor combinations, the immunogenic cell death properties of KSP-inhibitor ADCs (Evidence Item 6) provide a quantitative rationale for selecting MC-Val-Cit-PAB-Ispinesib over MMAE-based conjugates. The demonstrated 2.7-fold improvement in complete response rates when combined with anti-PD-1 in syngeneic models [2] directly translates to higher probability of success in immuno-oncology combination strategies. This conjugate enables exploration of the ADC-as-immune-adjuvant concept, where the payload class contributes therapeutic benefit beyond direct cytotoxicity.

High-DAR ADC for Low-Antigen Tumors

The moderate hydrophobicity profile of MC-Val-Cit-PAB-Ispinesib (LogP 6.5, MW 1115.71) relative to MC-Val-Cit-PAB-MMAE (Evidence Item 3) allows conjugation at DAR values of 6-8 without unacceptable aggregation [3]. This is advantageous when targeting tumor antigens expressed at low copy numbers (<10,000 receptors/cell), where increasing the DAR may compensate for limited ADC internalization. Research groups developing ADCs for low-density targets (e.g., certain solid tumor antigens) should consider this conjugate for its ability to achieve higher DAR values while maintaining acceptable biophysical properties.

Bystander-Effect ADC for Heterogeneous Tumors

The cathepsin B-cleavable Val-Cit-PAB linker in MC-Val-Cit-PAB-Ispinesib (Evidence Item 2) releases the free, membrane-permeable ispinesib payload within the tumor microenvironment [4]. This is critical for tumors with heterogeneous antigen expression, where antigen-negative tumor cells would escape killing by non-cleavable linker ADCs. The free ispinesib released upon cleavage can diffuse across cell membranes to kill adjacent antigen-negative cells, a design feature essential for achieving complete tumor eradication in xenograft models with mixed cell populations.

Application
Selection Property
Validation Focus
Tubulin-inhibitor-resistant tumor ADC research
KSP-inhibitor payload mechanism
Resistant cell-line panel response and β-tubulin mutation context
ADC and checkpoint inhibitor combination studies
Immunogenic cell death induction profile
Syngeneic model combination response and immune activation markers
High-DAR ADC for low-antigen-expressing tumor models
Conjugate hydrophobicity and DAR capability
Aggregation propensity at DAR 6-8 and plasma clearance profile
Bystander-killing ADC for heterogeneous antigen models
Cathepsin B-cleavable linker with free payload release
Bystander killing in mixed-cell cultures and antigen-negative cell eradication

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

54 linked technical documents
Explore Hub


Quote Request

Request a Quote for MC-Val-Cit-PAB-Ispinesib

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity COA / SDS
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Contact Technical Support Sending...

We use your information only to respond to your request. If you need technical guidance before placing an inquiry, you can also contact our support team.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.